Cas no 947612-18-2 (2-Isocyanato-3-methylpentane)

• Product Name: 2-Isocyanato-3-methylpentane
• CAS No: 947612-18-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD18269820
• CID: 4666859
• PubChem ID: 63109842
• Update Time: 2025-10-29

2-Isocyanato-3-methylpentane Chemical and Physical Properties

Names and Identifiers

• 2-isocyanato-3-methylpentane
• Pentane, 2-isocyanato-3-methyl-
• 2-Isocyanato-3-methylpentane

• MDL： MFCD18269820
• Inchi： 1S/C7H13NO/c1-4-6(2)7(3)8-5-9/h6-7H,4H2,1-3H3
• InChI Key： DGCUXHYASUCMCG-UHFFFAOYSA-N
• SMILES： CC(N=C=O)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3

Additional information on 2-Isocyanato-3-methylpentane

2-Isocyanato-3-methylpentane (CAS No. 947612-18-2): A Comprehensive Overview

2-Isocyanato-3-methylpentane, identified by the CAS registry number 947612-18-2, is a versatile organic compound that has garnered significant attention in various industrial and research applications. This compound belongs to the class of isocyanates, which are widely recognized for their reactivity and utility in polymer synthesis. The structure of 2-isocyanato-3-methylpentane features a five-carbon chain with an isocyanate functional group (-N=C=O) at the second position and a methyl branch at the third position, contributing to its unique chemical properties.

The synthesis of 2-isocyanato-3-methylpentane typically involves the reaction of primary amines with phosgene or other carbonylating agents. This process underscores the compound's role as an intermediate in the production of polyurethanes and other related polymers. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production, aligning with the growing demand for sustainable chemical processes.

Isocyanates, including 2-isocyanato-3-methylpentane, are pivotal in the development of high-performance materials due to their ability to undergo rapid polymerization reactions. These reactions often result in materials with exceptional mechanical properties, such as high tensile strength and flexibility. In the context of modern materials science, researchers have explored the use of 2-isocyanato-3-methylpentane in creating lightweight composites for aerospace and automotive industries, where durability and weight reduction are critical factors.

The reactivity of 2-isocyanato-3-methylpentane is influenced by its molecular structure, particularly the steric effects introduced by the methyl group at the third position. This steric hindrance can modulate reaction kinetics, offering chemists precise control over polymerization processes. Recent studies have demonstrated that this compound can be employed in step-growth polymerizations to produce thermoplastic polyurethanes with tailored mechanical properties, making it a valuable precursor in material design.

In terms of application, 2-isocyanato-3-methylpentane finds extensive use in coatings, adhesives, and elastomers due to its ability to form durable cross-linked networks. Its compatibility with a wide range of substrates enhances its utility in industrial settings. Moreover, advancements in nanotechnology have led to investigations into its potential as a precursor for generating nanostructured materials, which could revolutionize fields such as electronics and biomedical engineering.

The environmental impact of using 2-isocyanato-3-methylpentane has also been a focal point of recent research. Efforts are being made to develop recycling strategies and biodegradable derivatives to mitigate concerns related to waste management and sustainability. These developments reflect a broader industry trend toward greener chemical practices.

In summary, 2-isocyanato-3-methylpentane (CAS No. 947612-18-2) stands as a critical compound in contemporary chemistry, offering manifold applications across diverse sectors. Its unique chemical properties, coupled with ongoing innovations in synthesis and application techniques, ensure its continued relevance in both academic research and industrial production.